2-(azetidin-1-yl)-5-(furan-3-yl)pyrimidine

• IUPAC Name: 2-(azetidin-1-yl)-5-(furan-3-yl)pyrimidine
• InChI: InChI=1S/C11H11N3O/c1-3-14(4-1)11-12-6-10(7-13-11)9-2-5-15-8-9/h2,5-8H,1,3-4H2
• InChI Key: GGXHBLFZPVBAHV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C1)C2=NC=C(C=N2)C3=COC=C3
• Molecular Formula: C11H11N3O
• Molecular Weight: 201.22 g/mol

Description

2-(Azetidin-1-yl)-5-(furan-3-yl)pyrimidine, or 2-AP, is an organic compound that has been studied for its potential applications in the fields of science, medicine, and industry. This compound has been the subject of numerous research studies due to its unique molecular structure and its potential to act as a building block for more complex molecules. This article will provide an overview of 2-AP, including its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Mechanism of Action

The exact mechanism of action of 2-AP is not fully understood. However, it is believed to act by forming hydrogen bonds with the target molecule and altering its structure. This alteration of structure can lead to changes in the molecule’s biological activity, and thus, its potential applications.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-AP are not fully understood. However, studies have shown that it can act as an inhibitor of certain enzymes, such as thymidylate synthase, and can also affect the activity of certain proteins, such as caspase-3. Additionally, 2-AP has been shown to possess antioxidant properties, which may be beneficial in the treatment of certain diseases.

Advantages and Limitations for Lab Experiments

2-AP has several advantages for lab experiments. It is relatively easy to synthesize and can be used as a building block for more complex molecules. Additionally, it is relatively stable and can be stored for long periods of time. However, 2-AP is also limited in its applications due to its relatively low solubility in water and other solvents.

Future Directions

Due to its potential applications in the fields of medicine and industry, there are numerous potential future directions for 2-AP. These include the development of novel drugs and therapies, the use of 2-AP as a building block for more complex molecules, and the exploration of its potential antioxidant properties. Additionally, further research into the biochemical and physiological effects of 2-AP could provide insight into its potential applications in the medical field.

Synthesis Methods

2-AP can be synthesized using a variety of different methods. The most common method is through the reaction of an aldehyde and a furan-3-yl halide, which results in the formation of the desired compound. Other methods include the use of a Grignard reagent, a Wittig reaction, a Michael addition, and a Pd-catalyzed Heck reaction.

Scientific Research Applications

2-AP has been used in a variety of scientific research applications. It has been studied for its potential to act as a building block for more complex molecules, such as peptides and proteins. Additionally, 2-AP has been used in the synthesis of novel drugs, such as antifungal agents, anti-inflammatory agents, and anticancer agents.